![molecular formula C8H9N3O B1450128 6-Methoxy-1H-indazol-5-amine CAS No. 749223-61-8](/img/structure/B1450128.png)
6-Methoxy-1H-indazol-5-amine
Overview
Description
“6-Methoxy-1H-indazol-5-amine” is a chemical compound with the molecular formula C8H9N3O and a molecular weight of 163.18 . It is a derivative of indazole, a heterocyclic compound that is widely used in medicinal chemistry .
Synthesis Analysis
The synthesis of indazole derivatives, including “6-Methoxy-1H-indazol-5-amine”, has been a subject of research in recent years . The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The molecular structure of “6-Methoxy-1H-indazol-5-amine” consists of an indazole ring substituted with a methoxy group at the 6th position and an amine group at the 5th position .
Chemical Reactions Analysis
Indazole derivatives, including “6-Methoxy-1H-indazol-5-amine”, have been involved in various chemical reactions. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-Methoxy-1H-indazol-5-amine” include a molecular weight of 163.18 . The compound has a density of 1.3±0.1 g/cm3 and a boiling point of 387.8±22.0 °C at 760 mmHg .
Scientific Research Applications
Medicinal Chemistry
Indazole-containing derivatives, such as 6-Methoxy-1H-indazol-5-amine, represent one of the most important heterocycles in drug molecules . They bear a variety of functional groups and display versatile biological activities, hence, they have gained considerable attention in the field of medicinal chemistry .
Anticancer Agents
Indazole derivatives have been found to possess significant anticancer properties . For instance, a derivative of 6-Methoxy-1H-indazol-5-amine was found to be a promising FGFR1 inhibitor, exhibiting good enzymatic inhibition and modest anti-proliferative activity .
Anti-Inflammatory Agents
Indazole derivatives have been reported to possess anti-inflammatory activities . This suggests that 6-Methoxy-1H-indazol-5-amine could potentially be used in the development of new anti-inflammatory drugs.
Antifungal and Antibacterial Agents
Indazole derivatives have demonstrated antifungal and antibacterial activities . This indicates that 6-Methoxy-1H-indazol-5-amine could be used in the development of new antifungal and antibacterial agents.
Anti-HIV Agents
Indazole derivatives have also shown anti-HIV activities . This suggests that 6-Methoxy-1H-indazol-5-amine could potentially be used in the development of new anti-HIV drugs.
Antitumor Agents
Indazole derivatives have been found to possess antitumor properties . This indicates that 6-Methoxy-1H-indazol-5-amine could be used in the development of new antitumor agents.
properties
IUPAC Name |
6-methoxy-1H-indazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-12-8-3-7-5(2-6(8)9)4-10-11-7/h2-4H,9H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHEKVHASRAQCNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C=NNC2=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40650588 | |
Record name | 6-Methoxy-1H-indazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40650588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-1H-indazol-5-amine | |
CAS RN |
749223-61-8 | |
Record name | 6-Methoxy-1H-indazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40650588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.